Cas no 312693-02-0 (Zinc,bromo(2-ethylbutyl)-)

Zinc,bromo(2-ethylbutyl)- structure
Zinc,bromo(2-ethylbutyl)- structure
Product Name:Zinc,bromo(2-ethylbutyl)-
CAS No:312693-02-0
MF:C6H13BrZn
MW:230.480417966843
MDL:MFCD01311415
CID:300828
PubChem ID:24873206
Update Time:2025-04-19

Zinc,bromo(2-ethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Zinc,bromo(2-ethylbutyl)-
    • 2-Ethylbutylzinc broMide
    • (2-ethyl)butylzinc bromide
    • 2-Ethylbutylzinc bromide 0.5 M in Tetrahydrofuran
    • 2-Ethylbutylzinc bromide solution
    • 2-Ethylbutylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
    • 498548_ALDRICH
    • I14-48857
    • Bromo(2-ethylbutyl)zinc
    • J-018330
    • 2-Ethylbutylzinc bromide, 0.50 M in THF
    • MFCD01311415
    • AKOS015912809
    • 312693-02-0
    • 2-Ethylbutylzinc bromide, 0.5M in THF
    • MDL: MFCD01311415
    • Inchi: 1S/C6H13.BrH.Zn/c1-4-6(3)5-2;;/h6H,3-5H2,1-2H3;1H;/q-1;;+2/p-1
    • InChI Key: VSNDAARQTRCDDM-UHFFFAOYSA-M
    • SMILES: Br[Zn+].C([CH2-])(CC)CC

Computed Properties

  • Exact Mass: 227.94919
  • Monoisotopic Mass: 227.94920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 27.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 0.963 g/mL at 25 °C
  • Melting Point: Not available
  • Boiling Point: 65 °C
  • Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
  • PSA: 0
  • Color/Form: 0.5 M in THF
  • Solubility: Not determined
  • Vapor Pressure: No data available

Zinc,bromo(2-ethylbutyl)- Security Information

Zinc,bromo(2-ethylbutyl)- Pricemore >>

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